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Compound of Interest |

Compound Name: Lycopsamine N-oxide-d7
Cat. No.: B15560125
Get Quote
\ J

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Lycopsamine N-oxide-d7, a deuterated
pyrrolizidine alkaloid with acute toxicity. This guide provides clear, procedural steps to ensure
the safe use of this compound in the laboratory, from initial receipt to final disposal, minimizing
risk and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Lycopsamine N-oxide and its deuterated form are classified as highly toxic. The non-deuterated
form is known to be fatal if swallowed or in contact with skin.[1] Extreme caution must be
exercised at all times.

Emergency Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Operational Plan for Safe Handling

A systematic approach is crucial when working with Lycopsamine N-oxide-d7. The following
workflow outlines the key stages from preparation to disposal.
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Safe handling workflow for Lycopsamine N-oxide-d7.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with Lycopsamine N-

oxide-d7.

PPE Category

Specification

Rationale

Hand Protection

Double gloves (nitrile or

neoprene)

Provides robust protection

against accidental splashes.

Eye Protection

Chemical splash goggles

Protects eyes from splashes

and aerosols.

Body Protection

Lab coat

Prevents contamination of

personal clothing.

Respiratory

Use within a certified chemical

fume hood

Engineering control to prevent
inhalation of any airborne

particles.

Additional (for high-risk tasks)

Chemical-resistant apron and

face shield

Recommended when handling
larger quantities or during
procedures with a high risk of

splashing.

Detailed Experimental Protocols

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a designated, locked, and well-ventilated area away from incompatible materials.

Storage Condition

Temperature

Duration

Solid (Powder)

-20°C

Up to 3 years[2]

4°C Up to 2 years[2]
In Solvent -80°C Up to 6 months[2]
-20°C Up to 1 month[2]
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Weighing and Solution Preparation:

Preparation: Before starting, ensure the chemical fume hood is certified and functioning
correctly. Prepare all necessary equipment, including a dedicated set of spatulas and
weighing paper.

Weighing: Conduct all weighing activities within the fume hood. Use a tared, sealed
container to minimize the risk of aerosolization.

Dissolution: Add the solvent to the container with the weighed Lycopsamine N-oxide-d7.
Cap the container and mix gently until the solid is fully dissolved.

Disposal Plan

Proper disposal of Lycopsamine N-oxide-d7 and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

Solid Waste: All disposable items that have come into contact with the compound, including
gloves, weighing paper, and pipette tips, must be collected in a dedicated, clearly labeled
hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. The label should include
"Hazardous Waste," "Acutely Toxic," and the chemical name "Lycopsamine N-oxide-d7."

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps
container for hazardous chemical waste.

Decontamination:

¢ All non-disposable equipment and surfaces that may have come into contact with the

compound should be decontaminated. A suitable decontamination solution, such as a 10%
bleach solution followed by a water rinse, should be used.

Final Disposal:
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» All hazardous waste must be disposed of through a licensed hazardous waste disposal
service. Contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup and disposal. Do not pour any waste containing Lycopsamine N-oxide-
d7 down the drain.

Quantitative Data

The following tables summarize the key physical, chemical, and safety data for Lycopsamine
N-oxide-d7 and its non-deuterated analog.

Physical and Chemical Properties of Lycopsamine N-oxide-d7

Property Value

Molecular Formula C15H18D7NOe6[2][3]
Molecular Weight 322.41 g/mol [2][3]
Appearance Solid[2]

Storage Temperature (Solid) -20°C[2]

Hazard Information for Lycopsamine N-oxide (Non-deuterated)

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHSO06 (Skull and H300: Fatal if
Danger
(Category 2) Crossbones) swallowed[1]
Acute Toxicity, Dermal ~ GHSO06 (Skull and b H310: Fatal in contact
anger
(Category 2) Crossbones) g with skin[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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